Cas no 83341-28-0 (5-fluoro-4-methyl-2-nitro-phenol)

• Product Name: 5-fluoro-4-methyl-2-nitro-phenol
• CAS No: 83341-28-0
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD16658619
• CID: 583396
• PubChem ID: 12782411
• Update Time: 2025-08-03

5-fluoro-4-methyl-2-nitro-phenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methyl-2-nitrophenol
• Phenol, 5-fluoro-4-methyl-2-nitro-
• 5-Fluor-4-methyl-2-nitrophenol
• Phenol,5-fluoro-4-methyl-2-nitro
• 5-fluoro-4-methyl-2-nitro-phenol
• 5-Fluoro-4-methyl-2-nitrophenol (ACI)
• 2-Nitro-4-methyl-5-fluorophenol
• BS-24278
• 83341-28-0
• MFCD16658619
• DTXSID00509745
• C90771
• SCHEMBL309964
• SYRLVBSEEMWFMS-UHFFFAOYSA-N
• DA-37355
• EN300-201744
• CS-0145360
• 4-Methyl-5-fluoro-2-nitrophenol
• SY287872

• MDL： MFCD16658619
• Inchi： 1S/C7H6FNO3/c1-4-2-6(9(11)12)7(10)3-5(4)8/h2-3,10H,1H3
• InChI Key： SYRLVBSEEMWFMS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(O)=CC(F)=C(C)C=1)=O

Computed Properties

• Exact Mass: 171.03300
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 252.5±35.0 °C at 760 mmHg
• Flash Point: 106.5±25.9 °C
• PSA: 66.05000
• LogP: 2.27110
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-fluoro-4-methyl-2-nitro-phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-fluoro-4-methyl-2-nitro-phenol

5-Fluoro-4-Methyl-2-Nitrophenol (CAS No. 83341-28-0): A Comprehensive Overview

5-Fluoro-4-methyl-2-nitrophenol (CAS No. 83341-28-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro, methyl, and nitro substituent on a phenol backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic processes and a potential candidate for drug development.

The molecular formula of 5-fluoro-4-methyl-2-nitrophenol is C₈H₇FO₃N, with a molecular weight of approximately 176.14 g/mol. Its physical properties include a melting point of around 65-67°C and a boiling point of approximately 270°C at 760 mmHg. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

In the context of synthetic chemistry, 5-fluoro-4-methyl-2-nitrophenol serves as an important building block for the synthesis of more complex molecules. Its reactivity is influenced by the presence of the nitro group, which can undergo reduction to form amino derivatives, and the fluoro substituent, which can participate in various substitution reactions. Recent studies have explored the use of this compound in the synthesis of novel pharmaceutical agents, particularly those targeting specific biological pathways.

One notable application of 5-fluoro-4-methyl-2-nitrophenol is in the development of antimicrobial agents. Research has shown that compounds derived from this phenol exhibit potent antibacterial and antifungal activities against a variety of pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-fluoro-4-methyl-2-nitrophenol were effective against multidrug-resistant strains of Staphylococcus aureus and Candida albicans. This finding highlights the potential of this compound as a lead molecule for the development of new antimicrobial drugs.

Beyond its antimicrobial properties, 5-fluoro-4-methyl-2-nitrophenol has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have shown that certain derivatives of this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-fluoro-4-methyl-2-nitrophenol could be a valuable starting point for the development of anti-inflammatory drugs with fewer side effects compared to existing treatments.

In the realm of cancer research, 5-fluoro-4-methyl-2-nitrophenol has shown promise as a potential anticancer agent. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. Specifically, a study published in Cancer Letters reported that a derivative of 5-fluoro-4-methyl-2-nitrophenol selectively inhibited the growth of human breast cancer cells by disrupting cell cycle progression and inducing DNA damage. These results indicate that this compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 5-fluoro-4-methyl-2-nitrophenol are also an important consideration for its potential use as a drug candidate. Research has shown that this compound exhibits good bioavailability and stability under physiological conditions. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In conclusion, 5-fluoro-4-methyl-2-nitrophenol (CAS No. 83341-28-0) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological activities make it an attractive candidate for the synthesis of novel pharmaceutical agents with diverse therapeutic applications. Ongoing research continues to uncover new insights into the properties and applications of this compound, paving the way for innovative solutions in medicine and beyond.